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Compound of Interest

Compound Name: Davercin

Cat. No.: B8055496

L Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory materials is paramount. This document provides immediate and essential safety and

logistical information for the handling of Davercin, a high-potency semi-synthetic erythromycin.

[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring the integrity of your research.

Understanding Davercin

Davercin's active ingredient is erythromycin cyclic 11,12-carbonate, a macrolide antibiotic.[2]

[3][4] It is effective against a range of Gram-positive and some Gram-negative bacteria by

inhibiting protein synthesis.[5][6] In a laboratory setting, it is handled as a white to off-white

solid powder.[7]

Chemical Identification:

Identifier

Value

Chemical Name

Erythromycin A cyclic 11,12-carbonate[1]

Synonyms

Davercin, Erythromycin Cyclocarbonate[8]

CAS Number

55224-05-0[1]

Molecular Formula

C38H65N014[1]

Molecular Weight

759.92 g/mol [1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the first line of defense against
accidental exposure. The following PPE is mandatory when handling Davercin powder.

Recommended PPE for Handling Davercin:

PPE Category Specification Rationale

) Chemical impermeable gloves )
Hand Protection _ _ To prevent skin contact.
(inspected prior to use).[8]

] To protect eyes from dust
Eye Protection Safety glasses or goggles. )
particles.

Use a full-face respirator if ) ]
To prevent inhalation of the

Respiratory Protection exposure limits are exceeded
o ) powder.
or irritation is experienced.[8]
Wear suitable protective To protect skin and personal

Body Protection ) ] o
clothing, such as a lab coat.[8] clothing from contamination.

Handling and Operational Procedures

Safe handling practices are crucial to minimize the risk of exposure and contamination.
Step-by-Step Handling Protocol:

» Ventilation: Always handle Davercin in a well-ventilated area, such as a chemical fume
hood, to avoid the formation of dust and aerosols.[8]

» Dispensing: When weighing or transferring the powder, use non-sparking tools and
techniques that minimize dust generation.[8]

» Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.[8]

o Contamination Prevention: Prevent fire caused by electrostatic discharge.[8] Keep
containers tightly closed when not in use.
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Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is critical.

First Aid Measures:

Exposure Route

First Aid Instructions

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[8]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[8]

Eye Contact

Rinse eyes with pure water for at least 15

minutes and consult a doctor.[8]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Disposal Plan

Proper disposal of Davercin and any contaminated materials is essential to protect the

environment.

Disposal Guidelines:

e Unused Product: Unused or unwanted Davercin should not be disposed of in household

garbage or wastewater.[4][9]

o Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used to clean

up spills should be collected in a suitable, closed container for disposal.[8]

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.chemicalbook.com/msds/davercin.pdf
https://www.chemicalbook.com/msds/davercin.pdf
https://www.chemicalbook.com/msds/davercin.pdf
https://www.chemicalbook.com/msds/davercin.pdf
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.benchchem.com/product/b8055496?utm_src=pdf-body
https://www.medicine-onlinee.org/en/quality-products/2860-davercin-gel-30-g-.html
https://rejestry.ezdrowie.gov.pl/api/rpl/medicinal-products/1715/leaflet
https://www.chemicalbook.com/msds/davercin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety department for
specific guidance.

Storage

Proper storage is necessary to maintain the chemical's integrity and prevent accidental release.

Storage Conditions:

Condition Specification

Store as a powder at -20°C for up to 3 years.[7]

Temperature
For other forms, store below 25°C.[10][11]
Container Keep in a tightly closed, suitable container.[8]
) Store in a well-ventilated place away from
Location

sources of ignition.[8]

Experimental Workflow Visualization

The following diagram outlines the standard operational workflow for handling Davercin in a
laboratory setting, from preparation to disposal, emphasizing key safety checkpoints.
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Davercin Handling and Safety Workflow
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Caption: Workflow for safe handling of Davercin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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